Cas no 1701764-04-6 (2-(3,3-difluorocyclopentyl)acetonitrile)

2-(3,3-difluorocyclopentyl)acetonitrile structure
1701764-04-6 structure
Product Name:2-(3,3-difluorocyclopentyl)acetonitrile
CAS No:1701764-04-6
MF:C7H9F2N
MW:145.14986872673
CID:4611698
PubChem ID:84762861
Update Time:2024-03-01

2-(3,3-difluorocyclopentyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,3-difluorocyclopentyl)acetonitrile
    • Inchi: 1S/C7H9F2N/c8-7(9)3-1-6(5-7)2-4-10/h6H,1-3,5H2
    • InChI Key: NWTHVXPAXKKBCJ-UHFFFAOYSA-N
    • SMILES: C(#N)CC1CCC(F)(F)C1

Computed Properties

  • Exact Mass: 145.07030562g/mol
  • Monoisotopic Mass: 145.07030562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.8Ų

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